Cas no 1021259-62-0 (2-(4-fluorophenoxy)-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)acetamide)

• Product Name: 2-(4-fluorophenoxy)-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)acetamide
• CAS No: 1021259-62-0
• MF: C₂₃H₁₉FN₄O₂S
• MW: 434.485966920853
• CID: 5957520
• PubChem ID: 27421129
• Update Time: 2025-11-01

2-(4-fluorophenoxy)-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)acetamide
• 2-(4-fluorophenoxy)-N-[4-[5-(N-methylanilino)-1,3,4-thiadiazol-2-yl]phenyl]acetamide
• AKOS024503665
• F5259-0070
• 2-(4-fluorophenoxy)-N-(4-(5-(methyl(phenyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)acetamide
• 1021259-62-0

• Inchi： 1S/C23H19FN4O2S/c1-28(19-5-3-2-4-6-19)23-27-26-22(31-23)16-7-11-18(12-8-16)25-21(29)15-30-20-13-9-17(24)10-14-20/h2-14H,15H2,1H3,(H,25,29)
• InChI Key： MVEXRUMYPSXGHT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N(C)C3=CC=CC=C3)S2)C=C1)(=O)COC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 434.12127520g/mol
• Monoisotopic Mass: 434.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(4-fluorophenoxy)-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)acetamide

Introduction to 2-(4-fluorophenoxy)-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)acetamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1021259-62-0, identified as 2-(4-fluorophenoxy)-N-(4-{5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl}phenyl)acetamide, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its structural complexity and its potential applications in drug discovery and development. The intricate architecture of this molecule, featuring a combination of aromatic rings, heterocyclic systems, and functional groups, makes it a promising candidate for further investigation in medicinal chemistry.

At the core of this compound's identity lies its fluorophenoxyl group and the methyl(phenyl)amino moiety, both of which contribute to its unique chemical properties. The presence of these groups enhances its interaction with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Specifically, the fluorine atom in the phenoxyl group is known to modulate metabolic stability and binding affinity, while the methyl(phenyl)amino side chain introduces a polar interaction surface that can be exploited for receptor binding.

The thiadiazole ring embedded within the molecular structure is another critical feature. Thiadiazoles are well-documented heterocycles with a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The specific substitution pattern on this ring in our compound (5-[methyl(phenyl)amino]-1,3,4-thiadiazol-2-yl) further tailors its pharmacological profile. This substitution pattern has been strategically designed to enhance binding interactions with enzymes and receptors involved in various disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the acetamide moiety at the nitrogen position plays a crucial role in stabilizing interactions with target proteins. The polar nature of the acetamide group facilitates hydrogen bonding, which is essential for achieving high-affinity binding. Additionally, the extended aromatic system comprising multiple phenyl rings provides hydrophobic interactions, further reinforcing the compound's ability to dock into biological targets effectively.

In light of these structural features, researchers have been exploring the potential of this compound as an inhibitor of key enzymes implicated in inflammatory diseases and cancer. For instance, preliminary studies indicate that derivatives of this scaffold may exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are central mediators of inflammation. The fluorophenoxyl group, in particular, has been shown to enhance COX inhibition by improving metabolic stability and reducing autoxidation.

The methyl(phenyl)amino substituent also contributes to the compound's therapeutic potential by modulating its pharmacokinetic properties. This group enhances solubility while simultaneously reducing lipophilicity, making it an ideal candidate for oral administration. Such properties are critical for developing drugs that can achieve optimal bioavailability and target specificity.

Furthermore, the integration of modern synthetic methodologies has allowed for efficient preparation of analogs based on this core structure. Techniques such as palladium-catalyzed cross-coupling reactions have enabled precise functionalization at multiple positions within the molecule. This synthetic flexibility has opened up avenues for generating libraries of compounds for high-throughput screening (HTS), accelerating the discovery process.

One particularly exciting area of research involves leveraging this compound's structure to develop targeted therapies against resistant cancer variants. The unique combination of functional groups allows it to interact with both extracellular matrix components and intracellular signaling pathways. By modulating these pathways, researchers aim to develop drugs that can overcome multidrug resistance (MDR), a significant challenge in oncology.

Another promising application lies in its potential as an antimicrobial agent. The thiadiazole ring has long been recognized for its ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic processes. When combined with other bioactive moieties such as the fluorophenoxyl group, it enhances activity against Gram-positive and Gram-negative bacteria alike. This dual functionality makes it an attractive candidate for addressing rising antibiotic resistance issues.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence often leads to improved pharmacokinetic profiles due to their ability to influence electronic distribution within molecules. In our compound,CAS number 1021259-62-0, fluorine is strategically positioned to maximize its beneficial effects while minimizing potential toxicity concerns. This careful placement ensures that fluorine contributes positively to both potency and selectivity without introducing adverse effects.

As computational biology continues to evolve,in silico approaches are becoming increasingly integral to drug design processes involving complex molecules like ours. Advanced algorithms can predict how subtle modifications will affect binding affinity without requiring extensive experimental validation upfront; this accelerates development timelines significantly while reducing costs associated with traditional trial-and-error methods.

The future prospects for this compound remain bright as researchers delve deeper into understanding its mechanisms of action across different disease models. By integrating insights from structural biology,computational modeling,and preclinical studies,a robust pipelineof derivatives is being developed with enhanced efficacy profiles tailored toward specific therapeutic applications—whether targeting inflammation-related disorders or exploring novel cancer treatments remains an exciting frontier。